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Compound of Interest

Compound Name: Ethylene trithiocarbonate

Cat. No.: B145673

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and
structural features of ethylene trithiocarbonate (1,3-dithiolane-2-thione). The information is
curated for professionals in research and development, with a focus on data-driven insights
and practical experimental context.

Chemical Identity and Properties

Ethylene trithiocarbonate is an organosulfur compound with the chemical formula C3HaSs.[1]
[2] It is a yellow, low-melting solid that is soluble in many organic solvents.[3] This compound
serves as a key intermediate in the synthesis of various organic molecules, most notably
tetrathiafulvalene (TTF) and its derivatives, which are of significant interest in materials science
and molecular electronics.[2][4]

Table 1: Quantitative Chemical and Physical Properties of Ethylene Trithiocarbonate
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Property Value Reference(s)
Molecular Formula C3HaSs [1112]
Molecular Weight 136.26 g/mol [1]

Melting Point 34-36 °C [3]

Boiling Point 307 °C at 760 mmHg [3]

Density 1.47 g/cm3 [3]
Appearance Yellow low melting solid [3]

Vapor Pressure

0.00135 mmHg at 25°C

[3]

Flash Point 139.5°C [3]
Refractive Index 1.732 [3]
LogP 1.75130 [3]
Storage Temperature 2-8°C [3]
CAS Number 822-38-8 [1][2]

Molecular Structure

While a detailed crystal structure from X-ray diffraction studies is not readily available in the

public domain, the molecular structure of ethylene trithiocarbonate consists of a five-

membered dithiolane ring with a thione group attached to the carbon atom positioned between

the two sulfur atoms. The molecule is expected to have a planar or near-planar ring

conformation.

The diagram below illustrates the molecular structure of ethylene trithiocarbonate with atom

numbering.

Figure 1: Molecular structure of ethylene trithiocarbonate.

Experimental Protocols

Ethylene trithiocarbonate can be synthesized through several routes. A common laboratory

preparation involves the reaction of an alkali metal trithiocarbonate with 1,2-dibromoethane or
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1,2-dichloroethane.[3] Another method is the one-pot reaction of ethylene carbonate with
carbon disulfide.[5][6]

Protocol: Synthesis from Sodium Trithiocarbonate and 1,2-Dichloroethane

This protocol is adapted from a general procedure for the synthesis of trithiocarbonates.

Materials:

e Sodium sulfide nonahydrate (NazS-9H20)

e Carbon disulfide (CS2)

e 1 2-Dichloroethane

o Phase-transfer catalyst (e.g., Aliquat 336)

e Benzene

o Water

Procedure:

e Prepare an aqueous solution of sodium trithiocarbonate by reacting sodium sulfide with
carbon disulfide.

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the
aqueous sodium trithiocarbonate solution with a solution of 1,2-dichloroethane in benzene.

e Add a catalytic amount of a phase-transfer catalyst, such as Aliquat 336.

o Heat the biphasic mixture to 60°C and stir vigorously for 8 hours.

 After the reaction is complete, cool the mixture to room temperature and separate the
organic layer.

e Wash the organic layer with water and then with brine.

» Dry the organic layer over anhydrous sodium sulfate.
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* Remove the solvent under reduced pressure to yield the crude product.

 Purify the crude product by recrystallization or column chromatography to obtain pure
ethylene trithiocarbonate.
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Figure 2: Experimental workflow for the synthesis of ethylene trithiocarbonate.
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Reactivity and Applications

Ethylene trithiocarbonate is a versatile intermediate in organic synthesis. Its primary
applications include the synthesis of tetrathiafulvalene (TTF) and its use as a chain transfer
agent in Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization.

Ethylene trithiocarbonate is a precursor for the synthesis of 1,3-dithiolium salts, which can
then be coupled to form TTF.

Ethylene Trithiocarbonate

Conversion to 1,3-dithiole-2-thione

Coupling Reaction (e.g., with triethyl phosphite)

Tetrathiafulvalene

Click to download full resolution via product page

Figure 3: Simplified pathway for the synthesis of TTF from ethylene trithiocarbonate.

Trithiocarbonates are effective chain transfer agents in RAFT polymerization, a type of living
radical polymerization that allows for the synthesis of polymers with controlled molecular

weights and narrow polydispersities.
Experimental Workflow: RAFT Polymerization of Methyl Methacrylate (MMA)

This is a representative workflow for the use of a trithiocarbonate as a RAFT agent.
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Reaction Setup: In a Schlenk flask, the monomer (methyl methacrylate), a radical initiator
(e.g., AIBN), the trithiocarbonate RAFT agent (ethylene trithiocarbonate or a derivative),
and a solvent (e.g., toluene) are combined.

Degassing: The reaction mixture is degassed by several freeze-pump-thaw cycles to remove
oxygen, which can terminate the radical polymerization.

Polymerization: The flask is placed in a preheated oil bath at a specific temperature (e.g., 60-
80°C) to initiate polymerization. The reaction is allowed to proceed for a predetermined time
to achieve the desired monomer conversion.

Termination and Isolation: The polymerization is quenched by rapid cooling and exposure to
air. The polymer is then precipitated in a non-solvent (e.g., cold methanol), filtered, and dried
under vacuum.
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Figure 4: General experimental workflow for RAFT polymerization using a trithiocarbonate.

Biological Activity and Signaling Pathways
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Extensive literature searches did not reveal any direct involvement of ethylene
trithiocarbonate in specific biological signaling pathways. The well-documented ethylene
signaling pathway in plants is initiated by ethylene gas itself, not by ethylene trithiocarbonate.
[21[71[8][9][10] While carbon disulfide can react with biological thiols to form trithiocarbonates,
this is a general chemical reaction and does not imply a specific signaling role for ethylene
trithiocarbonate. Therefore, at present, there are no known signaling pathways associated
with this compound to be described. Its relevance to drug development professionals may lie in
its use as a synthetic intermediate for creating more complex molecules with potential
biological activity.

Safety Information

Ethylene trithiocarbonate should be handled with appropriate safety precautions in a
laboratory setting. It is advisable to consult the Safety Data Sheet (SDS) for detailed
information on handling, storage, and disposal.

This guide provides a foundational understanding of ethylene trithiocarbonate for researchers
and professionals. The provided data and protocols are intended to be a starting point for
further investigation and application in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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